Cas no 2680835-62-3 (benzyl N-(6-cyanoquinazolin-2-yl)carbamate)

• Product Name: benzyl N-(6-cyanoquinazolin-2-yl)carbamate
• CAS No: 2680835-62-3
• MF: C₁₇H₁₂N₄O₂
• MW: 304.30278301239
• CID: 5635243
• PubChem ID: 165929449
• Update Time: 2025-10-28

benzyl N-(6-cyanoquinazolin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28291125
• benzyl N-(6-cyanoquinazolin-2-yl)carbamate
• 2680835-62-3

• Inchi： 1S/C17H12N4O2/c18-9-13-6-7-15-14(8-13)10-19-16(20-15)21-17(22)23-11-12-4-2-1-3-5-12/h1-8,10H,11H2,(H,19,20,21,22)
• InChI Key： RDPOWTDMYFCMFU-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C2C=C(C#N)C=CC2=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 304.09602564g/mol
• Monoisotopic Mass: 304.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.9Ų

Additional information on benzyl N-(6-cyanoquinazolin-2-yl)carbamate

Introduction to Benzyl N-(6-cyanoquinazolin-2-yl)carbamate (CAS No: 2680835-62-3)

Benzyl N-(6-cyanoquinazolin-2-yl)carbamate, a compound with the chemical identifier CAS No: 2680835-62-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of quinazoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural integrity of this molecule, featuring a benzyl group and a carbamate moiety linked to a 6-cyanoquinazolin-2-yl backbone, positions it as a promising candidate for further investigation in medicinal chemistry.

The< strong>benzyl N-(6-cyanoquinazolin-2-yl)carbamate molecule exhibits unique chemical properties that make it particularly interesting for researchers. The presence of the cyano group at the 6-position of the quinazoline ring introduces a polar functional group that can enhance solubility and interact favorably with biological targets. Additionally, the carbamate linkage provides a versatile handle for further chemical modifications, allowing for the development of more complex derivatives with tailored pharmacological profiles.

In recent years, quinazoline derivatives have been extensively studied for their potential as anticancer agents. The< strong>benzyl N-(6-cyanoquinazolin-2-yl)carbamate structure shares similarities with several known kinase inhibitors, which are pivotal in cancer therapy. Preliminary studies suggest that this compound may exhibit inhibitory activity against specific kinases involved in tumor growth and progression. This potential makes it a valuable scaffold for developing novel anticancer drugs that could address unmet medical needs.

The< strong>CAS No: 2680835-62-3 designation ensures that researchers can reliably identify and procure this compound for their studies. The standardized nomenclature provided by CAS numbers is essential for maintaining consistency in scientific literature and facilitating collaboration across international research teams. As such, this compound serves as a cornerstone in the quest to discover new therapeutic entities.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity of< strong>benzyl N-(6-cyanoquinazolin-2-yl)carbamate to various biological targets. These predictions are crucial for guiding experimental efforts and optimizing lead compounds before they enter clinical trials. The integration of computational methods with traditional wet-lab approaches has significantly accelerated the drug discovery process, making compounds like this one more accessible for therapeutic development.

The< strong>6-cyanoquinazolin-2-yl moiety in the molecule is particularly noteworthy due to its ability to modulate enzyme activity through hydrogen bonding and electrostatic interactions. This feature is critical for designing molecules that can precisely target specific biological pathways without off-target effects. The cyano group, in particular, has been shown to enhance binding stability by forming strong hydrogen bonds with polar residues in protein active sites. This characteristic makes< strong>benzyl N-(6-cyanoquinazolin-2-yl)carbamate an attractive candidate for further exploration.

In addition to its potential as an anticancer agent,< strong>benzyl N-(6-cyanoquinazolin-2-yl)carbamate may also exhibit other therapeutic benefits. For instance, quinazoline derivatives have been investigated for their antimicrobial properties, suggesting that this compound could have applications in treating infectious diseases. Furthermore, its structural features may make it suitable for addressing other neurological disorders by interacting with specific receptors or enzymes implicated in these conditions.

The synthesis of< strong>CAS No: 2680835-62-3 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex quinazoline core efficiently. These methods not only improve the scalability of production but also allow for the introduction of diverse substituents that can fine-tune the pharmacological properties of the final product.

The pharmacokinetic profile of any new drug candidate is critical for determining its clinical efficacy and safety. Preliminary studies on< strong>benzyl N-(6-cyanoquinazolin-2-yl)carbamate suggest that it exhibits reasonable bioavailability and metabolic stability, which are essential characteristics for an effective therapeutic agent. Further investigation into its absorption, distribution, metabolism, and excretion (ADME) properties will be necessary to fully understand its behavior within the human body.

The development of novel pharmaceuticals is often hindered by challenges such as drug resistance and toxicity. However, compounds like< strong>CAS No: 2680835-62-3, with their unique structural features and biological activities, offer hope for overcoming these obstacles. By targeting multiple pathways or developing molecules that can evade resistance mechanisms, researchers aim to provide more effective treatments for patients worldwide.

In conclusion,< strong>Benzyl N-(6-cyanoquinazolin-2-yl)carbamate (CAS No: 2680835-62-3) represents a significant advancement in pharmaceutical chemistry with broad potential applications in medicine. Its structural design and reported biological activities position it as a promising lead compound for further development. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds such as this one will play an increasingly important role in addressing global health challenges.